Cas no 56741-06-1 (Carbamothioic acid, (4-methylphenyl)-, S-(2-methylpropyl) ester)

• Product name: Carbamothioic acid, (4-methylphenyl)-, S-(2-methylpropyl) ester
• CAS No: 56741-06-1
• MF: C₁₂H₁₇NOS
• MW: 223.33448
• CID: 347991
• PubChem ID: 14955970

Carbamothioic acid, (4-methylphenyl)-, S-(2-methylpropyl) ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, (4-methylphenyl)-, S-(2-methylpropyl) ester
• S-(2-methylpropyl) N-(4-methylphenyl)carbamothioate
• S-(2-Methylpropyl) (4-methylphenyl)carbamothioate
• DTXSID80566053
• 56741-06-1

• Inchi： InChI=1S/C12H17NOS/c1-9(2)8-15-12(14)13-11-6-4-10(3)5-7-11/h4-7,9H,8H2,1-3H3,(H,13,14)
• InChI Key： UVSMCRUIYDNQDA-UHFFFAOYSA-N
• SMILES： CC1C=CC(NC(=O)SCC(C)C)=CC=1

Computed Properties

• Exact Mass: 223.10321
• Monoisotopic Mass: 223.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 29.1